6-methyl-5-(2-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

Specification

• CAS No.: 851116-59-1
• Molecular Formula: C12H16N2OS2
• Molecular Weight: 268.39
• IUPAC Name: 6-methyl-5-(2-methylbutyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C12H16N2OS2/c1-4-6(2)5-8-7(3)17-11-9(8)10(15)13-12(16)14-11/h6H,4-5H2,1-3H3,(H2,13,14,15,16)
• Standard InChI Key: CDOWCHCRGNKYFL-UHFFFAOYSA-N
• SMILES: CCC(C)CC1=C(SC2=C1C(=O)NC(=S)N2)C

Introduction

6-Methyl-5-(2-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a sulfur-containing heterocyclic compound belonging to the thieno[2,3-d]pyrimidine family. This compound is of significant interest in medicinal chemistry due to its potential biological activities, particularly in the field of kinase inhibition. The structure of this compound allows it to interact with various biological targets, making it a candidate for further research in drug development.

Chemical Formula and CAS Number

• Chemical Formula: C12H16N2OS2

• CAS Number: 851116-59-1 (also known as 651305-70-3 for a related compound).

Molecular Weight

• The molecular weight of 6-methyl-5-(2-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is approximately 268.40 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Specific reaction conditions, such as temperature and solvent choice, can vary based on the synthetic route. Polar aprotic solvents may enhance the nucleophilicity of sulfur sources during sulfanylation reactions.

Kinase Inhibition

Thieno[2,3-d]pyrimidines, including 6-methyl-5-(2-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, have been studied for their roles in inhibiting kinases. These enzymes are critical in many cellular processes, and their dysregulation is associated with various diseases. The compound has been referenced in patent literature for its utility in modulating kinase activity, particularly against mutant forms of epidermal growth factor receptor and human epidermal growth factor receptor 2.

Potential in Drug Development

Given its potential biological activities, this compound is a candidate for further research in drug development. Its structure allows it to interact with various biological targets, which could lead to therapeutic applications in cancer and other diseases where kinase activity is a factor.

Spectroscopic Analysis

The purity and structural integrity of 6-methyl-5-(2-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one can be assessed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS).

X-ray Crystallography

X-ray crystallography can provide detailed information about the three-dimensional conformation of the compound, which is crucial for understanding its spatial arrangement and interaction with biological targets.

Suppliers and Availability

Several chemical suppliers, such as Parchem and BLD Pharm, offer 6-methyl-5-(2-methylbutyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. The compound is available for purchase, although it may require special handling and storage conditions.

Suppliers

Supplier	Location
Parchem	Global
BLD Pharm	China, US, India, Germany

Analytical Techniques

Technique	Purpose
NMR Spectroscopy	Structural integrity
IR Spectroscopy	Functional group identification
LC-MS	Purity assessment
X-ray Crystallography	Three-dimensional structure